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Compound of Interest

Compound Name: trans-2-Hexenal-d2-1

Cat. No.: B15547880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide compiled from publicly available

Safety Data Sheets (SDS) for trans-2-Hexenal. The safety information for trans-2-Hexenal-d2 is

inferred from its non-deuterated analogue. It is intended for informational purposes for

researchers, scientists, and drug development professionals. Always refer to the specific SDS

provided by the manufacturer for the most accurate and up-to-date information before handling

this chemical.

Chemical Identification
This section provides key identifiers for both trans-2-Hexenal-d2 and its non-deuterated

counterpart, trans-2-Hexenal.
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Identifier trans-2-Hexenal-d2 trans-2-Hexenal

IUPAC Name (2E)-Hex-2-enal-d2 (2E)-hex-2-enal[1]

Synonyms (E)-2-Hexenal-d2
(E)-2-Hexenal, Leaf aldehyde,

beta-Propyl acrolein[1]

CAS Number 164791-70-2 (unlabeled)[2]
6728-26-3[1][3][4][5][6][7][8][9]

[10][11]

Molecular Formula C6H8D2O[2][11] C6H10O[6][9][12]

Molecular Weight 100.16 g/mol [2][11] 98.14 g/mol [1][4][6][12]

EC Number Not available 229-778-1[3][4][5][12]

InChI Key
MBDOYVRWFFCFHM-

LKJHNYJMSA-N[11]

MBDOYVRWFFCFHM-

SNAWJCMRSA-N[1]

Hazard Identification and Classification
trans-2-Hexenal is classified as a hazardous substance. The following table summarizes its

hazard statements.

Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor.[5][12]

Acute toxicity, Oral H302: Harmful if swallowed.[5][12][13]

Acute toxicity, Dermal H311: Toxic in contact with skin.[5][12]

Skin corrosion/irritation H315: Causes skin irritation.[13]

Skin sensitization
H317: May cause an allergic skin reaction.[5]

[12][13]

Serious eye damage/eye irritation H319: Causes serious eye irritation.[13]

Germ cell mutagenicity H341: Suspected of causing genetic defects.[13]

Hazardous to the aquatic environment
H411: Toxic to aquatic life with long lasting

effects.[13]
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Signal Word: Danger[4][7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of trans-2-Hexenal is provided below.

Property Value

Appearance Clear colorless to pale yellow liquid[8][12][14]

Odor Sharp, herbal-green, apple-like[8]

Boiling Point 47 °C @ 17 mm Hg[1][8][14]

Flash Point 35 °C / 95 °F[15]

Density 0.846 g/mL at 25 °C[4][8][14]

Vapor Pressure 13 hPa at 20 °C[4]

Vapor Density 3.39 (Air = 1.0)[4]

Solubility
Very slightly soluble in water. Soluble in organic

solvents.[1][10]

Refractive Index 1.446 (20°C)[8][14]

Toxicological Information
The toxicological data for trans-2-Hexenal indicates significant health risks.

Toxicity Metric Value Species

LD50 Oral 780 mg/kg[4] Rat[4]

LD50 Dermal 600 mg/kg[4][16] Rabbit[4][16]

Key Toxicological Effects:

Causes skin irritation and may cause an allergic skin reaction.[13]
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Causes serious eye irritation.[13]

Harmful if swallowed and toxic in contact with skin.[5][12]

Suspected of causing genetic defects.[13]

Experimental Protocols & Safety Procedures
Detailed methodologies for handling and safety are crucial for mitigating the risks associated

with trans-2-Hexenal-d2.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[4][5] Do not breathe vapors or mist.[17]

Use only in a well-ventilated area or under a chemical fume hood.[15] Keep away from heat,

sparks, and open flames.[4][5][6][15][17] Take precautionary measures against static

discharge.[5][6][17] Do not eat, drink, or smoke when using this product.[7][17]

Storage: Store in a cool, dry, and well-ventilated place.[4][5][15] Keep container tightly

closed.[4][5][15] Recommended storage temperature is 2-8 °C.[4][5] Store locked up.[5][6]

The product is light-sensitive and should be stored under an inert gas.[4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA approved respirator.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

Skin Contact: Immediately wash off with soap and plenty of water. Take the victim

immediately to the hospital. Consult a physician.[4]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4][5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[4][5]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][5][15]

Specific Hazards: Flammable liquid and vapor. Vapors can form explosive mixtures with air.

[15][17] Hazardous decomposition products include carbon oxides.[4]

Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
Personal Precautions: Wear respiratory protection. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation. Remove all sources of ignition.[4][15]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Containment and Cleaning: Contain spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a

container for disposal according to local regulations.[3]

Visual Diagrams
Hazardous Chemical Handling Workflow
The following diagram illustrates a standard workflow for handling a hazardous chemical like

trans-2-Hexenal-d2 in a laboratory setting.
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Hazard Identification and Response Logic
This diagram outlines the logical steps from hazard identification to appropriate response

based on the information in the Safety Data Sheet.
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Hazard Identification and Response Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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